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Abstract
Choline bromide ((2-hydroxyethyl)trimethylammonium bromide) is a quaternary ammonium

salt that serves as a vital biochemical reagent and a versatile synthetic intermediate in various

scientific disciplines, including drug development. This document provides an in-depth technical

overview of the synthesis, physicochemical properties, and key applications of choline
bromide. Detailed experimental protocols for its preparation and characterization are

presented, alongside a summary of its quantitative properties in tabular format for ease of

reference. Furthermore, this guide illustrates the primary synthesis pathway, a general

experimental workflow, and the role of its constituent choline in significant biological signaling

pathways through structured diagrams.

Introduction
Choline, an essential nutrient, is a fundamental component of neurotransmitters and cell

membranes.[1] Its salt, choline bromide, provides a stable and readily available source of the

choline cation for a multitude of applications. In the pharmaceutical and biomedical fields,

choline bromide is utilized as a starting material for the synthesis of more complex molecules

and as a component in the formation of deep eutectic solvents (DESs), which are gaining

traction as green solvents in drug formulation and extraction processes.[2] Understanding the
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synthesis and properties of choline bromide is therefore crucial for researchers and

professionals working in these areas.

Physicochemical Properties
Choline bromide is a white, crystalline solid that is hygroscopic. It is essential to store it in a

cool, dark place under an inert atmosphere to maintain its stability.[3] A summary of its key

quantitative properties is provided in Table 1.

Table 1: Physicochemical Properties of Choline Bromide

Property Value Reference(s)

Molecular Formula C₅H₁₄BrNO [4]

Molecular Weight 184.07 g/mol [4]

Melting Point 298 °C [3]

Solubility in Water Highly soluble (qualitative) [2]

Solubility in Ethanol
~25 mg/mL (for Choline

Chloride)
[5]

Solubility in DMSO
~20 mg/mL (for Choline

Chloride)
[5]

Solubility in DMF
~20 mg/mL (for Choline

Chloride)
[5]

¹H NMR (D₂O, 500 MHz)

δ 3.195 (s, 9H, -N(CH₃)₃), δ

3.514 (t, 2H, -CH₂-N), δ 4.053

(t, 2H, -CH₂-OH)

[6]

¹³C NMR (D₂O, 125 MHz)
δ 56.6 (s, -N(CH₃)₃), δ 58.3 (s,

-CH₂-N), δ 70.1 (s, -CH₂-OH)
[6]

Note: Quantitative solubility data for choline bromide in various organic solvents is not readily

available in the cited literature; data for choline chloride is provided as a close structural

analog.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1294331?utm_src=pdf-body
https://www.benchchem.com/product/b1294331?utm_src=pdf-body
https://www.nbinno.com/article/nutritional-chemicals/role-choline-hydroxide-pharmaceutical-synthesis-development-cb
https://www.benchchem.com/product/b1294331?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Choline-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Choline-Bromide
https://www.nbinno.com/article/nutritional-chemicals/role-choline-hydroxide-pharmaceutical-synthesis-development-cb
https://pubs.acs.org/doi/10.1021/acssuschemeng.3c00185
https://cdn.caymanchem.com/cdn/insert/31178.pdf
https://cdn.caymanchem.com/cdn/insert/31178.pdf
https://cdn.caymanchem.com/cdn/insert/31178.pdf
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000285
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000285
https://www.benchchem.com/product/b1294331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Choline Bromide
The most common and industrially scalable method for the synthesis of choline bromide is the

quaternization of trimethylamine with 2-bromoethanol. This reaction proceeds via a nucleophilic

substitution mechanism where the nitrogen atom of trimethylamine attacks the electrophilic

carbon atom of 2-bromoethanol, displacing the bromide ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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